Cas no 1020236-01-4 (1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid)
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid
- 1-BENZYL-5-(4-CHLOROPHENYL)PYRAZOLE-3-CARBOXYLIC ACID
- 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid, AldrichCPR
- 1020236-01-4
-
- Inchi: 1S/C17H13ClN2O2/c18-14-8-6-13(7-9-14)16-10-15(17(21)22)19-20(16)11-12-4-2-1-3-5-12/h1-10H,11H2,(H,21,22)
- InChI Key: GUYHUCPHAZNXCB-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1=CC(C(=O)O)=NN1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 312.0665554g/mol
- Monoisotopic Mass: 312.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 55.1
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B535783-10mg |
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic Acid |
1020236-01-4 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B535783-50mg |
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic Acid |
1020236-01-4 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | B535783-100mg |
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic Acid |
1020236-01-4 | 100mg |
$ 250.00 | 2022-06-07 | ||
| 1PlusChem | 1P0202OA-100mg |
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid |
1020236-01-4 | 98% | 100mg |
$120.00 | 2023-12-27 | |
| 1PlusChem | 1P0202OA-500mg |
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid |
1020236-01-4 | 98% | 500mg |
$503.00 | 2023-12-27 |
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
Additional information on 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid
Introduction to 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid (CAS No. 1020236-01-4)
1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1020236-01-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic carboxylic acid derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a pyrazole core, which is a well-documented scaffold in drug discovery, coupled with benzyl and 4-chlorophenyl substituents that enhance its pharmacophoric properties. Such structural motifs are often explored for their interactions with biological targets, making this molecule a subject of considerable interest in synthetic organic chemistry and pharmacology.
The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This nitrogen-rich structure contributes to the compound's ability to form hydrogen bonds, a key interaction mechanism in drug-receptor binding. The presence of a benzyl group at the 1-position introduces hydrophobicity and may influence the compound's solubility and metabolic stability. Meanwhile, the 4-chlorophenyl group at the 5-position introduces a halogen atom, which is frequently used in medicinal chemistry to modulate electronic properties and improve binding affinity. The carboxylic acid functionality at the 3-position further expands the compound's potential for further derivatization, enabling the synthesis of esters, amides, or salts that could enhance bioavailability or target specificity.
In recent years, derivatives of pyrazole have been extensively studied for their therapeutic potential across various disease areas. The structural framework of 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid aligns with several pharmacological targets, including enzymes and receptors involved in inflammation, cancer, and infectious diseases. For instance, pyrazole-based compounds have shown promise as inhibitors of cyclooxygenase (COX) enzymes, which play a crucial role in the prostaglandin synthesis pathway associated with pain and inflammation. Additionally, modifications of the pyrazole scaffold have been explored for their antitumor activities by targeting kinases and other signaling pathways dysregulated in cancer cells.
The 4-chlorophenyl substituent is particularly noteworthy for its role in enhancing binding interactions. Halogen atoms are known to participate in various non-covalent interactions with biological targets, including π-stacking and hydrogen bonding. This feature makes it a valuable component in designing molecules with improved affinity for protein receptors. Furthermore, the electron-withdrawing nature of chlorine can modulate the electronic distribution around the pyrazole ring, influencing reactivity and binding affinity. Such structural features are often exploited in high-throughput screening (HTS) campaigns to identify lead compounds for drug development.
Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid against large databases of biological targets. Molecular docking studies have suggested that this compound may interact with enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in autoimmune diseases and cancer progression. The benzyl group could facilitate binding through hydrophobic interactions with aromatic pockets in these targets, while the carboxylic acid moiety might engage in polar interactions or form salt bridges with charged residues.
The synthesis of 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include condensation reactions to form the pyrazole ring followed by functional group interconversions to introduce the benzyl and 4-chlorophenyl substituents. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and improving yields. Such synthetic developments are crucial for enabling large-scale production needed for preclinical studies and potential clinical applications.
In preclinical research, 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid has been evaluated for its potential therapeutic effects using both in vitro and in vivo models. Initial studies have demonstrated inhibitory activity against certain enzymes relevant to inflammation and pain pathways. For example, preliminary data suggest that this compound may suppress COX enzyme activity at concentrations comparable to known nonsteroidal anti-inflammatory drugs (NSAIDs). However, further studies are required to assess its selectivity profile and potential side effects before considering clinical translation.
The carboxylic acid functionality at the 3-position of 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid offers versatility for chemical modification into other bioactive derivatives. For instance, esterification or amidation could alter solubility properties or introduce additional interaction points with biological targets. Such modifications are commonly employed during hit-to-lead optimization to improve pharmacokinetic profiles or target engagement. The ability to readily functionalize this scaffold underscores its utility as a building block for novel therapeutics.
The growing interest in heterocyclic compounds like pyrazoles reflects their prevalence as pharmacologically active molecules across multiple therapeutic categories. The combination of structural rigidity provided by the aromatic ring system with functionalizable side chains makes pyrazole derivatives attractive candidates for drug discovery programs. As research continues to uncover new biological targets and mechanisms of disease pathogenesis, compounds such as 1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid will remain relevant candidates for further investigation.
Future directions for research on this compound may include exploring its efficacy against emerging infectious diseases where traditional treatments are becoming less effective due to resistance mechanisms. Additionally, investigating its potential as an adjuvant therapy alongside existing treatments could provide new therapeutic strategies for challenging conditions such as chronic inflammatory disorders or certain types of cancer.
1020236-01-4 (1-Benzyl-5-(4-chlorophenyl)-1H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)